4-Mercapto-4-methyl-2-pentanone

Specification

• Description: elongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. is a blackcurrant, box tree, and cat-urine tasting compound that can be found in alcoholic beverages. This makes a potential biomarker for the consumption of this food product.; 4-mercapto-4-methylpentan-2-one is an alkylthiol that is 4-methylpentan-2-one substituted at position 4 by a mercapto group. It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is an alkanethiol and a methyl ketone.
• CAS No.: 19872-52-7
• Molecular Formula: C6H12OS
• Molecular Weight: 132.23 g/mol
• IUPAC Name: 4-methyl-4-sulfanylpentan-2-one
• Standard InChI: InChI=1S/C6H12OS/c1-5(7)4-6(2,3)8/h8H,4H2,1-3H3
• Standard InChI Key: QRNZMFDCKKEPSX-UHFFFAOYSA-N
• SMILES: CC(=O)CC(C)(C)S
• Canonical SMILES: CC(=O)CC(C)(C)S